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Compound of Interest

Compound Name: Derwentioside B

Cat. No.: B569431

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of
Derwentioside B, an iridoid glycoside. Also known as 6-O-p-hydroxybenzoylaucubin, this
natural product's chemical architecture has been pieced together through a combination of
advanced spectroscopic techniques. This document details the quantitative data obtained from
Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Electrospray
lonization Mass Spectrometry (HR-ESIMS), alongside the experimental protocols utilized for its
isolation and characterization.

Spectroscopic Data

The structural determination of Derwentioside B relies heavily on the interpretation of its NMR
and mass spectrometry data. The following tables summarize the key quantitative findings.

Table 1: NMR Spectroscopic Data for Derwentioside B
(Methanol-d4)

The 'H and 3C NMR data were acquired in deuterated methanol (methanol-d4) and are pivotal
in assigning the proton and carbon framework of the molecule.
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Position 3C NMR (5c) *H NMR (8H, mult., J in Hz)

Aucubin Moiety

1 98.1 5.01 (d, 8.5)

3 141.2 6.28 (br d, 6.0)

4 104.9 5.20 (br d, 6.0)

5 40.1 2.85 (m)

6 82.1 5.51 (dd, 6.5, 2.0)

7 129.5 5.89 (br s)

8 146.9

9 47.1 2.68 (dd, 8.5, 8.0)

10 61.5 4.25 (d, 14.5), 4.13 (d, 14.5)

p-Hydroxybenzoyl Moiety

1 122.1
2,6 132.8 7.91 (d, 8.5)
3,5 116.3 6.84 (d, 8.5)
4 163.7
C=0 167.9

Glucosyl Moiety

1" 100.1 4.69 (d, 8.0)

2" 74.8 3.25 (dd, 9.0, 8.0)
3" 77.8 3.41 (t, 9.0)

4 71.6 3.32 (t, 9.0)

5" 78.2 3.35 (m)

3.88 (dd, 12.0, 2.0), 3.69 (dd,
12.0, 5.5)

6" 62.8
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Data sourced from Jensen et al., "Unusual iridoid glycosides in Veronica sects. Hebe and
Labiatoides" (2008).

Table 2: High-Resolution Mass Spectrometry Data

HR-ESIMS provides the exact mass of the molecule, which is crucial for determining its
elemental composition.

lon Calculated m/z Found m/z Formula

[M+NHa4]* 484.1819 484.1824 C22H30NO11

Data sourced from Jensen et al., "Unusual iridoid glycosides in Veronica sects. Hebe and
Labiatoides" (2008).

Experimental Protocols

The following section details the methodologies employed for the isolation and structural
characterization of Derwentioside B.

Isolation of Derwentioside B from Veronica

Derwentioside B was isolated from the aqueous extract of the leaves and stems of a Veronica
species. The general chromatographic procedure is as follows:

o Extraction: The plant material is extracted with an aqueous solvent.

o Chromatography: The aqueous extract is dissolved in water and subjected to column
chromatography. The separation process involves a gradient elution system to separate
compounds based on their polarity.

o Fraction Collection and Analysis: Fractions are collected and analyzed, typically by Thin
Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to
identify those containing the target compound.

 Purification: Fractions containing Derwentioside B are further purified using subsequent
chromatographic steps until a pure compound is obtained.
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Spectroscopic Analysis

The structural elucidation of the purified Derwentioside B was performed using the following

spectroscopic methods:
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Instrumentation: A high-field NMR spectrometer was used to record 'H and 3C NMR

spectra.

o Sample Preparation: The purified compound was dissolved in deuterated methanol
(methanol-d4).

o Data Acquisition: Standard 1D (*H, *3C) and 2D (COSY, HSQC, HMBC) NMR experiments
were conducted to establish the connectivity of protons and carbons within the molecule.

o High-Resolution Electrospray lonization Mass Spectrometry (HR-ESIMS):

o Instrumentation: A mass spectrometer equipped with an electrospray ionization source
was used.

o Analysis Mode: The analysis was performed in positive ion mode to detect the
ammoniated molecular ion [M+NHa]*.

o Data Analysis: The accurate mass measurement allowed for the determination of the
elemental formula of Derwentioside B.

Visualization of the Structure Elucidation Workflow

The logical flow of the structure elucidation process, from isolation to final structure
determination, is illustrated in the following diagram.
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Caption: Workflow for the structure elucidation of Derwentioside B.
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This diagram illustrates the sequential process beginning with the isolation of the compound
from its natural source, followed by spectroscopic analysis, and culminating in the interpretation
of the data to determine the final chemical structure. The combination of chromatographic
techniques for purification and advanced spectroscopic methods for characterization is
fundamental to the successful elucidation of natural product structures like Derwentioside B.

 To cite this document: BenchChem. [The Structural Elucidation of Derwentioside B: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569431#structure-elucidation-of-derwentioside-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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